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Compound of Interest

Compound Name: CY5.5 Dimethyl

Cat. No.: B15554162

An In-Depth Technical Guide to the Solubility of CY5.5 Dimethyl in DMSO
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of CY5.5 Dimethyl in
dimethyl sulfoxide (DMSO). CY5.5 Dimethyl is a non-sulfonated, far-red fluorescent cyanine
dye widely utilized in biomedical research for labeling and in vivo imaging. Understanding its
solubility is critical for the successful design and execution of experiments, particularly in the
fields of targeted drug delivery, molecular imaging, and diagnostics.

Solubility Characteristics

CY5.5 Dimethyl, as a non-sulfonated cyanine dye, exhibits limited solubility in aqueous
solutions but good solubility in organic solvents.[1][2] DMSO is a common and effective solvent
for dissolving CY5.5 Dimethyl and other non-sulfonated cyanine dyes, enabling the
preparation of concentrated stock solutions.[3][4][5] These stock solutions are essential for
subsequent labeling of biomolecules, such as proteins and nucleic acids, which are typically in
aqueous buffers.[3] The use of an organic co-solvent like DMSO is necessary for efficient
labeling reactions, as it prevents the dye from precipitating out of the aqueous reaction mixture.

[3]L6]

Quantitative Solubility Data

While precise quantitative solubility data for CY5.5 Dimethyl in DMSO is not extensively
documented in publicly available literature, information on related non-sulfonated cyanine
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derivatives provides a useful reference. The structural similarity allows for an estimation of
solubility behavior.

Compound Solvent Reported Solubility Notes

A non-reactive

fluorophore used for
CY5.5 Dimethyl DMSO Good solubility controls and

calibration.[2] Limited

water solubility.[1][7]

Used to create
Non-sulfonated
concentrated stock

Cyanine Dyes DMSO, DMF Good solubility ) )
solutions for labeling
(general) )
reactions.[3][4]
A reactive derivative
of CY5.5 used for
CY5.5 NHS ester DMSO >35.82 mg/mL

labeling amino

groups.

This table summarizes available solubility data. Researchers should empirically determine the
optimal concentration for their specific application.

Experimental Protocols

The following protocols are generalized methodologies for dissolving and utilizing CY5.5
Dimethyl in DMSO for common laboratory applications.

Protocol for Preparation of a Concentrated Stock
Solution in DMSO

This protocol outlines the steps to prepare a high-concentration stock solution of CY5.5
Dimethyl, which can be stored for future use.

Materials:

o CY5.5 Dimethyl powder
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Anhydrous or high-purity DMSO

Vortex mixer

Microcentrifuge tubes or amber glass vials

Pipettes
Methodology:

o Dispensing the Dye: Carefully dispense a small amount of CY5.5 Dimethyl powder (e.g., 1
mg) into a microcentrifuge tube or vial. Due to the electrostatic nature of the powder, it is
often more practical to work with pre-weighed amounts from the supplier.

e Adding Solvent: Add the appropriate volume of DMSO to achieve the desired concentration
(e.g., 100 pL of DMSO to 1 mg of dye for a 10 mg/mL solution).

o Dissolution: Vortex the mixture vigorously until the dye is completely dissolved. The solution
should be clear and free of any visible particulates. Gentle warming in a water bath (<40°C)
can be used if necessary, but one should first verify the dye's thermal stability.

o Storage: Store the concentrated stock solution at -20°C, protected from light and moisture.
For non-sulfonated cyanine dyes, solutions in anhydrous DMSO are stable for one to two
months when stored correctly.[8]

Protocol for Labeling Biomolecules in an Aqueous
Buffer

This protocol describes the general procedure for using a DMSO stock solution of a cyanine
dye to label a biomolecule, such as a protein, in an agueous buffer.

Materials:
» Concentrated stock solution of a reactive CY5.5 derivative (e.g., CY5.5 NHS ester) in DMSO

e Biomolecule (e.g., protein, antibody) in an appropriate aqueous buffer (e.g., 0.1 M sodium
bicarbonate, pH 8.3-8.5 for NHS ester reactions)[8]
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» Reaction tubes

e Shaker or rotator

 Purification system (e.g., gel filtration column)
Methodology:

» Prepare Biomolecule Solution: Dissolve the biomolecule in the reaction buffer at a suitable
concentration (e.g., 1-10 mg/mL).[8]

e Add Dye Stock Solution: Add the concentrated dye stock solution dropwise to the
biomolecule solution while gently mixing.[9] The final concentration of DMSO in the reaction
mixture should typically be kept low (e.g., 5-15%) to avoid denaturation of the biomolecule.
[3][6][10] For CY5.5 counterparts, a co-solvent volume of 15% is recommended.[10]

 Incubation: Incubate the reaction mixture at room temperature for at least 4 hours, or
overnight on ice, with continuous gentle mixing and protected from light.[8][9] Reaction
conditions (time, temperature, pH, dye-to-biomolecule ratio) can be optimized for specific
applications.[9]

o Stopping the Reaction (Optional): For certain reactive dyes, the reaction can be quenched by
adding a small molecule with a compatible functional group.

 Purification: Separate the labeled biomolecule from the unreacted dye using a suitable
method like gel filtration, dialysis, or chromatography.[6][9]

Visualized Workflows and Logical Relationships

Diagrams generated using Graphviz provide a clear visual representation of experimental
processes and conceptual frameworks relevant to the use of CY5.5 Dimethyl.
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Caption: General workflow for preparing and using a CY5.5 dye in DMSO.
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Caption: Conceptual workflow for targeted drug delivery using a CY5.5-labeled probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CY5.5 Dimethyl solubility in DMSO]. BenchChem,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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